Cas no 63759-68-2 (Thiocyanic acid, 4-(diethylamino)phenyl ester)

• Product Name: Thiocyanic acid, 4-(diethylamino)phenyl ester
• CAS No: 63759-68-2
• MF: C₁₁H₁₄N₂S
• MW: 206.307260990143
• CID: 425802
• PubChem ID: 407020
• Update Time: 2025-04-19

Thiocyanic acid, 4-(diethylamino)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid, 4-(diethylamino)phenyl ester
• [4-(diethylamino)phenyl] thiocyanate
• DTXSID50328145
• 63759-68-2

• Inchi： 1S/C11H14N2S/c1-3-13(4-2)10-5-7-11(8-6-10)14-9-12/h5-8H,3-4H2,1-2H3
• InChI Key： SVMDBXQNDZXPND-UHFFFAOYSA-N
• SMILES： S(C#N)C1C=CC(=CC=1)N(CC)CC

Computed Properties

• Exact Mass: 206.08792
• Monoisotopic Mass: 206.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 27.03